![molecular formula C21H26ClNO3 B1466419 Benzyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride CAS No. 1220030-11-4](/img/structure/B1466419.png)
Benzyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride
Overview
Description
Benzyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride is a chemical compound with the molecular formula C21H26ClNO3 . Its molecular weight is 375.9 g/mol.
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C21H26ClNO3 . The structure includes a benzyl group, a piperidinyl group, and an ethoxybenzoate group.Scientific Research Applications
Organic Synthesis and Chemical Properties
Nucleophilic Aromatic Substitution Reactions : Research on the reaction of piperidine with nitro-aromatic compounds, such as 1,2,4-trinitrobenzene, has shown efficient substitution reactions, providing insights into the reactivity of piperidine-containing compounds and potential pathways for synthesizing derivatives, including those related to benzyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride (Pietra & Vitali, 1972).
Benzoxaboroles Applications : Benzoxaboroles, derivatives of phenylboronic acids, have seen increased interest due to their unique properties and wide applications, including biological activity and potential clinical trials. This indicates a broader interest in exploring the functionality of benzene derivatives in various applications (Adamczyk-Woźniak et al., 2009).
Medicinal Chemistry and Pharmacology
Amyloid Imaging in Alzheimer's Disease : The development of amyloid imaging ligands, such as Hoechst 33258 and its analogues, for measuring amyloid in vivo in Alzheimer's patients, showcases the interest in aromatic compounds with specific biological targets. This parallels the potential medicinal chemistry applications of this compound in developing diagnostic or therapeutic agents (Nordberg, 2007).
Anticancer Drug Development : The search for anticancer drugs with high tumor specificity and reduced toxicity is a significant area of research. Compounds synthesized with specific structural features, including piperazine derivatives, have been evaluated for their tumor specificity and potential as anticancer agents. This highlights the ongoing research into novel compounds with potential therapeutic applications (Sugita et al., 2017).
Environmental Studies
- Biodegradation and Fate of Organic Compounds : Studies on the biodegradation and environmental fate of compounds like ethyl tert-butyl ether (ETBE) provide insights into the ecological impact of chemical substances. Understanding the degradation processes of such compounds can inform the environmental safety assessment of related chemicals, including this compound (Thornton et al., 2020).
Safety and Hazards
Benzyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area . Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are advised .
properties
IUPAC Name |
benzyl 4-(2-piperidin-2-ylethoxy)benzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO3.ClH/c23-21(25-16-17-6-2-1-3-7-17)18-9-11-20(12-10-18)24-15-13-19-8-4-5-14-22-19;/h1-3,6-7,9-12,19,22H,4-5,8,13-16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRGHSGZNROPTGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCOC2=CC=C(C=C2)C(=O)OCC3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220030-11-4 |
Source
|
| Record name | Benzoic acid, 4-[2-(2-piperidinyl)ethoxy]-, phenylmethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220030-11-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{1-[(5-Methylthiophen-2-yl)methyl]pyrrolidin-3-yl}methanol](/img/structure/B1466346.png)
![9-Cyclopropyl-6,9-diazaspiro[4.5]decane-7,10-dione](/img/structure/B1466347.png)
